Cas no 1305514-56-0 ((4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid)

• Product Name: (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid
• CAS No: 1305514-56-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 2158374
• Update Time: 2025-05-27

(4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid
• 2-(4-((Dimethylamino)methyl)piperidin-1-yl)acetic acid
• AM91714
• (4-Dimethylaminomethylpiperidin-1-yl)acetic acid

• Inchi： 1S/C10H20N2O2/c1-11(2)7-9-3-5-12(6-4-9)8-10(13)14/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： YVQXQXSCZKMKGL-UHFFFAOYSA-N
• SMILES： OC(CN1CCC(CN(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 43.8

Additional information on (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid

Recent Advances in the Study of (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid (CAS: 1305514-56-0)

In recent years, the compound (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid (CAS: 1305514-56-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the role of (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid as a potential modulator of neurotransmitter systems. Recent in vitro and in vivo studies have demonstrated its affinity for specific receptor subtypes, suggesting its utility in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions of this compound with its target proteins, providing valuable insights into its pharmacodynamic profile.

Another significant development has been the optimization of synthetic routes for (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid. A study published in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is particularly important for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a critical factor for its potential use as a therapeutic agent.

Pharmacokinetic studies have also been a focus of recent research. Investigations into the absorption, distribution, metabolism, and excretion (ADME) properties of (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid have revealed favorable characteristics, including good oral bioavailability and a reasonable half-life. These findings support its further development as a drug candidate. Additionally, toxicity studies conducted in animal models have shown a favorable safety profile at therapeutic doses, although further long-term studies are warranted to confirm these observations.

In the context of drug discovery, (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid has been explored as a scaffold for the development of novel analogs with enhanced pharmacological properties. Structure-activity relationship (SAR) studies have identified key modifications that can improve potency and selectivity. For instance, the introduction of specific functional groups at certain positions of the piperidine ring has been shown to significantly enhance binding affinity while reducing off-target effects. These findings open new avenues for the design of next-generation therapeutics.

Beyond its direct therapeutic applications, (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid has also been investigated as a tool compound in chemical biology. Its ability to selectively modulate certain biological pathways makes it a valuable probe for studying disease mechanisms. Recent work has utilized this compound to investigate the role of specific signaling pathways in cancer progression, providing new insights that could lead to the identification of novel drug targets.

In conclusion, the latest research on (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid (CAS: 1305514-56-0) underscores its multifaceted potential in chemical biology and pharmaceutical development. From its promising pharmacological properties to its utility as a research tool, this compound continues to be a subject of intense investigation. Future studies will likely focus on advancing its clinical translation, exploring new therapeutic indications, and further optimizing its chemical structure to maximize efficacy and minimize side effects. As the field progresses, (4-Dimethylaminomethyl-piperidin-1-yl)-acetic acid is poised to make significant contributions to drug discovery and biomedical research.